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Compound of Interest

Compound Name: 2002-H20

Cat. No.: B1663990

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for 2002-H20 (CAS Number: 351520-91-7), a compound identified as an
Alzheimer's A3 peptide binder. Due to the absence of a publicly available, specific Safety Data
Sheet (SDS) for 2002-H20, the following procedures are based on its known hazards and
established best practices for the disposal of solid chemical waste that is classified as a serious

eye irritant.

Key Compound Information and Safety Data

2002-H20 is a white to tan powder that is soluble in DMSO.[1] Its primary hazard, as indicated
by the GHSO07 pictogram and H319 hazard statement, is that it causes serious eye irritation.[1]
Adherence to safety protocols is crucial when handling this compound.
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Property Information Source
Chemical Name 2002-H20 Sigma-Aldrich
CAS Number 351520-91-7 Sigma-Aldrich
Physical Form Solid, powder [1]
Appearance White to tan [1]

Solubility Soluble in DMSO [1]

Primary Hazard Causes serious eye irritation o

(H319)

GHS Pictogram GHSO07 (Exclamation mark) [1]

Signal Word Warning [1]

Storage 2-8°C [1]

Experimental Protocols: Disposal of 2002-H20

The following step-by-step methodology should be followed for the safe disposal of 2002-H20.

1. Personal Protective Equipment (PPE): Before handling 2002-H20 for disposal, ensure the
following PPE is worn:

Eye Protection: Chemical safety goggles are mandatory to protect against the serious eye
irritation hazard.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.

Body Protection: A lab coat is required to protect from spills.

2. Waste Collection and Storage:

Collect waste 2002-H20 in a designated, properly labeled, and sealed container.

The container should be made of a material compatible with the chemical.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/product/b1663990?utm_src=pdf-body
https://www.benchchem.com/product/b1663990?utm_src=pdf-body
https://www.benchchem.com/product/b1663990?utm_src=pdf-body
https://www.benchchem.com/product/b1663990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e The label must clearly state "Hazardous Waste" and identify the contents as "2002-H20
(CAS: 351520-91-7)".[2]

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

3. Spill Management: In the event of a spill:

e Avoid generating dust.

» Carefully sweep the solid material into a designated waste container.

o Clean the spill area with a damp cloth. Dispose of the cloth as hazardous waste.
4. Final Disposal:

e The primary disposal instruction for this type of compound is to "Dispose of
contents/container to an approved waste disposal plant” (P501).[3]

e Do not dispose of 2002-H20 down the drain or in regular trash.

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and proper disposal in
accordance with local, state, and federal regulations.[1][4]

Disposal Workflow for 2002-H20

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2002-H20.
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Start: 2002-H20 Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Step 2: Collect Waste in a
Labeled, Sealed Container

Is there a spill?

Follow Spill Management Protocol
(Avoid Dust, Sweep, Clean Area)

o

Step 3: Store Waste Container
in a Designated Safe Area

No

Step 4: Contact EHS or Licensed
Waste Disposal Contractor

End: Waste Disposed of by
Approved Facility

Click to download full resolution via product page

Caption: Disposal workflow for 2002-H20 waste.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1663990?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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